Cas no 62718-61-0 (2-Propenoic acid, 3-(4-propylphenyl)-, (E)-)
62718-61-0 structure
Product Name:2-Propenoic acid, 3-(4-propylphenyl)-, (E)-
CAS No:62718-61-0
MF:C12H14O2
MW:190.238363742828
CID:434227
PubChem ID:53401798
Update Time:2025-04-19
2-Propenoic acid, 3-(4-propylphenyl)-, (E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 3-(4-propylphenyl)-, (E)-
- 3-(4-propylphenyl)prop-2-enoic acid
- 62718-61-0
- BWEWPHKYGVJYHR-UHFFFAOYSA-N
- AKOS017423735
- 4-n-Propylcinnamic acid
- DTXSID20694960
-
- MDL: MFCD09999331
- Inchi: 1S/C12H14O2/c1-2-3-10-4-6-11(7-5-10)8-9-12(13)14/h4-9H,2-3H2,1H3,(H,13,14)
- InChI Key: BWEWPHKYGVJYHR-UHFFFAOYSA-N
- SMILES: OC(C=CC1C=CC(=CC=1)CCC)=O
Computed Properties
- Exact Mass: 190.09942
- Monoisotopic Mass: 190.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.2
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
2-Propenoic acid, 3-(4-propylphenyl)-, (E)- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
62718-61-0 (2-Propenoic acid, 3-(4-propylphenyl)-, (E)-) Related Products
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